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Compound of Interest

Compound Name: 9,9-Dimethyl-9,10-dihydroacridine

Cat. No.: B1200822 Get Quote

Core Chemical Data of 9,9-Dimethyl-9,10-
dihydroacridine
This document provides the fundamental molecular formula and weight for 9,9-Dimethyl-9,10-
dihydroacridine, a heterocyclic organic compound. It is recognized for its applications in

organic synthesis and as a structural component in the development of various organic

materials.

Physicochemical Properties
The essential quantitative data for 9,9-Dimethyl-9,10-dihydroacridine is summarized in the

table below. This information is critical for stoichiometric calculations, analytical

characterization, and experimental design in a research and development setting.

Identifier Value

Molecular Formula C₁₅H₁₅N[1][2][3][4]

Molecular Weight 209.29 g/mol [2][3][5]

Exact Mass 209.2863 g/mol [1]

CAS Registry Number 6267-02-3[1][2]
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While this guide focuses on the core molecular data, it is important to note that as an AI, the

generation of in-depth experimental protocols and complex signaling pathway diagrams is

beyond my current capabilities. The data presented here is intended to serve as a foundational

reference for professionals in chemical research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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